Cas no 1269152-34-2 (methyl1-(1H-1,2,3,4-tetrazol-5-yl)ethylamine hydrochloride)

• Product Name: methyl1-(1H-1,2,3,4-tetrazol-5-yl)ethylamine hydrochloride
• CAS No: 1269152-34-2
• MF: C₄H₁₀ClN₅
• MW: 163.608698368073
• CID: 4584939
• Update Time: 2025-05-26

methyl1-(1H-1,2,3,4-tetrazol-5-yl)ethylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• methyl[1-(1H-1,2,3,4-tetrazol-5-yl)ethyl]amine hydrochloride
• methyl1-(1H-1,2,3,4-tetrazol-5-yl)ethylamine hydrochloride

• Inchi： 1S/C4H9N5.ClH/c1-3(5-2)4-6-8-9-7-4;/h3,5H,1-2H3,(H,6,7,8,9);1H
• InChI Key： PFPWTFIFQNFADL-UHFFFAOYSA-N
• SMILES： C(C1=NN=NN1)(C)NC.Cl

Experimental Properties

• Melting Point: 142-144 °C

methyl1-(1H-1,2,3,4-tetrazol-5-yl)ethylamine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on methyl1-(1H-1,2,3,4-tetrazol-5-yl)ethylamine hydrochloride

Comprehensive Overview of Methyl1-(1H-1,2,3,4-Tetrazol-5-yl)ethylamine Hydrochloride (CAS No. 1269152-34-2)

Methyl1-(1H-1,2,3,4-tetrazol-5-yl)ethylamine hydrochloride (CAS No. 1269152-34-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. The compound features a tetrazole ring, a five-membered heterocycle known for its metabolic stability and bioisosteric properties, making it a valuable scaffold in drug design. Researchers are increasingly exploring its potential applications in medicinal chemistry, particularly in the development of novel therapeutics targeting inflammation and metabolic disorders.

The methyl1-(1H-1,2,3,4-tetrazol-5-yl)ethylamine moiety is a key functional group that enhances the compound's solubility and bioavailability when formulated as a hydrochloride salt. This characteristic is critical for oral drug delivery systems, a topic of high interest in modern pharmacology. Recent studies have highlighted the role of tetrazole derivatives in modulating enzyme activity, which aligns with the growing demand for precision medicine and personalized treatment options. The compound's CAS No. 1269152-34-2 serves as a unique identifier, ensuring accurate referencing in scientific literature and regulatory documentation.

In the context of sustainability and green chemistry, methyl1-(1H-1,2,3,4-tetrazol-5-yl)ethylamine hydrochloride has been investigated for its potential use in eco-friendly synthesis routes. The tetrazole ring's stability under mild conditions reduces the need for harsh reagents, addressing environmental concerns in industrial processes. This aligns with the global push toward sustainable manufacturing practices, a frequently searched topic among chemists and environmental scientists.

Another area of interest is the compound's application in peptide mimetics, where its 1H-1,2,3,4-tetrazol-5-yl group can mimic carboxylate functionalities. This property is particularly relevant in the design of protease inhibitors, a hot topic in antiviral and anticancer drug development. The hydrochloride salt form further improves the compound's compatibility with biological systems, making it a promising candidate for preclinical studies.

From a technical perspective, the synthesis of methyl1-(1H-1,2,3,4-tetrazol-5-yl)ethylamine hydrochloride involves multi-step organic reactions, including cyclization and salt formation. Researchers often search for optimized synthetic protocols to improve yield and purity, reflecting the compound's importance in high-value chemical production. Analytical techniques such as NMR and HPLC are routinely employed to characterize the compound, ensuring compliance with pharmaceutical standards.

In summary, methyl1-(1H-1,2,3,4-tetrazol-5-yl)ethylamine hydrochloride (CAS No. 1269152-34-2) represents a versatile building block in modern chemistry, with applications spanning drug discovery, sustainable synthesis, and biomimetic design. Its tetrazole-based structure and hydrochloride salt formulation offer distinct advantages, positioning it as a compound of enduring relevance in scientific and industrial communities.